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Compound of Interest

Compound Name: BMT-145027

Cat. No.: B2848523

For research use only. Not for use in diagnostic procedures.

Abstract

This document provides a detailed protocol for the preparation of a stock solution of BMT-
145027 in dimethyl sulfoxide (DMSO). BMT-145027 is a positive allosteric modulator of the
metabotropic glutamate receptor 5 (mGIuR5) and is a valuable tool for research in
neuroscience and drug development.[1][2][3] Proper preparation and storage of the stock
solution are critical for ensuring the accuracy and reproducibility of experimental results. This
guide outlines the necessary materials, a step-by-step procedure for solubilization, and
recommendations for storage to maintain the compound's stability.

Physicochemical Properties of BMT-145027

A summary of the key physicochemical properties of BMT-145027 is provided in the table
below. This information is essential for accurate calculations and preparation of the stock
solution.
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Property Value Reference
Molecular Formula C23H14CIF3Na4 [1114]
Molecular Weight 438.83 g/mol

CAS Number 2018282-44-3

Appearance Light yellow to yellow solid

Solubility in DMSO

2 - 4.35 mg/mL (approximately
4.56 - 9.91 mM)

Experimental Protocol: Preparation of a 10 mM BMT-
145027 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BMT-145027 in DMSO.
Researchers should adjust the concentration based on their specific experimental needs and

the solubility limits of the compound.

Materials:

BMT-145027 powder

e Anhydrous or high-purity dimethyl sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

o Calibrated micropipettes and sterile tips

e \ortex mixer

e Water bath sonicator (optional, but recommended)

o Personal Protective Equipment (PPE): safety glasses, gloves, and a lab coat

Procedure:
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o Equilibrate BMT-145027: Before opening, allow the vial of BMT-145027 powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of
moisture, which can affect the stability and solubility of the compound.

o Calculate the Required Mass: To prepare a 10 mM stock solution, calculate the mass of
BMT-145027 required using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol
) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:
Mass (mg) =10 mM x 1 mL x 438.83 g/mol / 1000 = 4.3883 mg

o Weigh BMT-145027: On a calibrated analytical balance, carefully weigh out the calculated
mass of BMT-145027 into a sterile microcentrifuge tube.

e Add DMSO: Add the desired volume of anhydrous DMSO to the microcentrifuge tube
containing the BMT-145027 powder. For the example above, add 1 mL of DMSO.

¢ Dissolve the Compound:
o Tightly cap the tube and vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in a water bath for 10-15
minutes. Gentle warming (up to 37°C) can also aid in solubilization.

o Visually inspect the solution to ensure that all solid material has dissolved and the solution
is clear.

» Aliquot and Store: To avoid repeated freeze-thaw cycles, which can degrade the compound,
it is recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20
ML) in sterile microcentrifuge tubes.

o Storage: Store the aliquots of the BMT-145027 stock solution at -20°C or -80°C for long-term
storage. When stored properly, the solution in DMSO should be stable for several months.
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Workflow for BMT-145027 Stock Solution

Preparation

The following diagram illustrates the key steps in the preparation of the BMT-145027 stock

solution.
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Caption: Workflow for the preparation of BMT-145027 stock solution in DMSO.

Safety Precautions

» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling BMT-145027 and DMSO.

e Handle BMT-145027 powder in a well-ventilated area or a chemical fume hood to avoid
inhalation.

» DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact
with the skin. If contact occurs, wash the affected area immediately with plenty of water.

o Consult the Safety Data Sheet (SDS) for BMT-145027 for comprehensive safety information.

Conclusion

This application note provides a standardized protocol for the preparation of BMT-145027 stock
solutions in DMSO, designed to ensure the integrity and efficacy of the compound in research
applications. Adherence to these guidelines for calculation, solubilization, and storage will
contribute to the generation of reliable and reproducible experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of BMT-145027 Stock Solution in DMSO:
An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2848523#how-to-prepare-bmt-145027-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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